Cas no 163729-32-6 (2-(1H-benzimidazol-1-yl)-1-(4-bromophenyl)ethanone)

2-(1H-benzimidazol-1-yl)-1-(4-bromophenyl)ethanone structure
163729-32-6 structure
Product Name:2-(1H-benzimidazol-1-yl)-1-(4-bromophenyl)ethanone
CAS No:163729-32-6
MF:C15H11BrN2O
MW:315.164642572403
CID:3065033
PubChem ID:2772687
Update Time:2025-04-21

2-(1H-benzimidazol-1-yl)-1-(4-bromophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

    • 2-(1H-benzimidazol-1-yl)-1-(4-bromophenyl)ethanone
    • CHEMBL1707308
    • 2-(benzimidazol-1-yl)-1-(4-bromophenyl)ethanone
    • HMS2730P15
    • SCHEMBL6202723
    • STK862833
    • MLS000687593
    • AKOS000748383
    • SR-01000397622-1
    • SR-01000397622
    • Oprea1_810107
    • DTXSID701320214
    • SMR000283367
    • Cambridge id 5275808
    • Oprea1_273909
    • 163729-32-6
    • Inchi: 1S/C15H11BrN2O/c16-12-7-5-11(6-8-12)15(19)9-18-10-17-13-3-1-2-4-14(13)18/h1-8,10H,9H2
    • InChI Key: USRWELRPHGNMMU-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C(CN1C=NC2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 314.00548Da
  • Monoisotopic Mass: 314.00548Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 328
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 34.9Ų
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